Cas no 1039829-76-9 (2-chloro-N-ethyl-4-methylaniline)

• Product Name: 2-chloro-N-ethyl-4-methylaniline
• CAS No: 1039829-76-9
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 5215053
• PubChem ID: 21161507
• Update Time: 2026-03-06

2-chloro-N-ethyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-chloro-N-ethyl-4-methyl-
• 2-chloro-N-ethyl-4-methylaniline

• Inchi： 1S/C9H12ClN/c1-3-11-9-5-4-7(2)6-8(9)10/h4-6,11H,3H2,1-2H3
• InChI Key： MRULNKGYQCBQPZ-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC=C(C)C=C1Cl

Additional information on 2-chloro-N-ethyl-4-methylaniline

Introduction to 2-chloro-N-ethyl-4-methylaniline (CAS No. 1039829-76-9)

2-chloro-N-ethyl-4-methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1039829-76-9, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This compound belongs to the aniline derivatives class, characterized by its aromatic ring structure substituted with chloro and ethyl groups, as well as a methyl group at the 4-position. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in medicinal applications.

The structure of 2-chloro-N-ethyl-4-methylaniline is pivotal in understanding its reactivity and potential uses. The presence of a chlorine atom at the 2-position enhances electrophilic aromatic substitution reactions, while the ethyl and methyl groups contribute to steric and electronic effects that influence its interactions with biological targets. This molecular configuration allows for versatile modifications, enabling chemists to explore its utility in designing novel compounds.

In recent years, there has been growing interest in aniline derivatives due to their role as pharmacophores in various therapeutic agents. 2-chloro-N-ethyl-4-methylaniline is no exception, as it has been investigated for its potential applications in drug discovery. Its structural features make it a promising precursor for synthesizing more complex molecules with pharmacological activity. For instance, researchers have explored its use in developing compounds that target neurological disorders, where aniline-based structures have shown promise in modulating neurotransmitter pathways.

One of the most compelling aspects of 2-chloro-N-ethyl-4-methylaniline is its versatility in synthetic chemistry. The chlorine substituent facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl frameworks found in many active pharmaceutical ingredients (APIs). Additionally, the ethyl and methyl groups can be further functionalized through nucleophilic substitution or metal-catalyzed reactions, providing chemists with a flexible scaffold for molecular design.

Recent studies have highlighted the compound's role in agrochemical research as well. Aniline derivatives are known to exhibit herbicidal and fungicidal properties, and 2-chloro-N-ethyl-4-methylaniline has been tested as a precursor for developing novel crop protection agents. Its ability to interfere with essential metabolic pathways in pests makes it a valuable candidate for creating environmentally friendly alternatives to traditional pesticides.

The synthesis of 2-chloro-N-ethyl-4-methylaniline typically involves multi-step organic reactions starting from readily available aromatic precursors. A common synthetic route includes chlorination of an ethyl-substituted aniline followed by methylation at the 4-position. Advances in catalytic methods have improved the efficiency and yield of these reactions, making the production of this compound more feasible on an industrial scale.

In terms of biological activity, preliminary studies suggest that 2-chloro-N-ethyl-4-methylaniline may exhibit properties relevant to antimicrobial applications. The interaction between its aromatic system and biological targets remains an area of active investigation. Researchers are particularly interested in how modifications to its structure can enhance binding affinity and selectivity for specific enzymes or receptors involved in microbial infections.

The safety profile of 2-chloro-N-ethyl-4-methylaniline is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling protocols should be followed due to its potential reactivity. Laboratory studies emphasize the importance of controlled environments and personal protective equipment when working with this compound to ensure safe experimentation.

Looking ahead, the future prospects for 2-chloro-N-ethyl-4-methylaniline appear promising, particularly in the context of drug discovery and sustainable agriculture. As computational methods improve, virtual screening techniques are being employed to identify new derivatives with enhanced biological activity. These approaches complement traditional synthetic strategies by predicting structural modifications that could lead to more effective compounds.

In conclusion, 2-chloro-N-ethyl-4-methylaniline (CAS No. 1039829-76-9) is a versatile organic compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic transformations, making it a valuable building block for developing novel therapeutics and crop protection agents. Continued research into its properties and applications will likely uncover even more innovative uses for this compound in the years to come.